Cas no 887354-22-5 (2-(Dansylsulfonamido)ethyl-3-(hydrazinocarboxy)ethyl Disulfide)

• Product Name: 2-(Dansylsulfonamido)ethyl-3-(hydrazinocarboxy)ethyl Disulfide
• CAS No: 887354-22-5
• MF: C₁₇H₂₄N₄O₃S₃
• MW: 428.59245967865
• CID: 827021
• PubChem ID: 5220467
• Update Time: 2025-04-19

2-(Dansylsulfonamido)ethyl-3-(hydrazinocarboxy)ethyl Disulfide Chemical and Physical Properties

Names and Identifiers

• 2-(Dansylsulfonamido)ethyl-3-(hydrazinocarboxy)ethyl Disulfide
• 5-(dimethylamino)-N-[2-[(3-hydrazinyl-3-oxopropyl)disulfanyl]ethyl]naphthalene-1-sulfonamide
• 887354-22-5
• DTXSID80410986
• FT-0665465

• Inchi： 1S/C17H24N4O3S3/c1-21(2)15-7-3-6-14-13(15)5-4-8-16(14)27(23,24)19-10-12-26-25-11-9-17(22)20-18/h3-8,19H,9-12,18H2,1-2H3,(H,20,22)
• InChI Key： HQDKAFHASWURKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCSSCCC(NN)=O)(=O)=O

Computed Properties

• Exact Mass: 428.10100
• Monoisotopic Mass: 428.10105416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 167.00000
• LogP: 4.95780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives